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Get Quote

For researchers, scientists, and professionals in drug development, the accuracy of analytical

measurements is paramount. Certified Reference Materials (CRMs) serve as the cornerstone

of quality control, ensuring the reliability and comparability of results. This guide provides a

comparative overview of commercially available CRMs for a selection of common triazole

fungicides, details a standard analytical workflow, and presents experimental data to inform

your selection process.

Triazole fungicides are a widely used class of agricultural pesticides, and their residues are

frequently monitored in food and environmental samples. Accurate quantification of these

residues is crucial for regulatory compliance and risk assessment. This guide focuses on CRMs

for three representative triazole fungicides: Tebuconazole, Myclobutanil, and Propiconazole.

Comparison of Certified Reference Materials
The selection of a suitable CRM is a critical step in the analytical workflow. Key parameters to

consider include the certified purity or concentration, the associated uncertainty, the traceability

of the certification, and the quality management systems under which the CRM was produced.
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The following tables summarize the specifications of CRMs for Tebuconazole, Myclobutanil,

and Propiconazole from leading suppliers.

Table 1: Comparison of Certified Reference Materials for Tebuconazole

Supplier
Product
Line

Product
Number

Format

Certified
Value
(Purity or
Concentr
ation)

Uncertain
ty

Accredita
tion

Sigma-

Aldrich

TraceCER

T®

Example:

32013
Neat Solid 99.8% ± 0.4%

ISO 17034,

ISO/IEC

17025

CPAchem ---
Example:

PHR1084

Solution

(100 µg/mL

in

Methanol)

100.0

µg/mL

± 0.5

µg/mL

ISO 17034,

ISO/IEC

17025

AccuStand

ard
---

Example:

P-1478S-

CN

Solution

(100 µg/mL

in

Acetonitrile

)

100.0

µg/mL

± 0.5

µg/mL

ISO 17034,

ISO/IEC

17025

LGC

Standards

Dr.

Ehrenstorf

er

Example:

DRE-

C1721000

0

Neat Solid 99.5%

Not

specified

on website

ISO 17034

Table 2: Comparison of Certified Reference Materials for Myclobutanil
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Supplier
Product
Line

Product
Number

Format

Certified
Value
(Purity or
Concentr
ation)

Uncertain
ty

Accredita
tion

Sigma-

Aldrich

TraceCER

T®

Example:

33496
Neat Solid 99.7% ± 0.4%

ISO 17034,

ISO/IEC

17025

CPAchem ---
Example:

PHR1337

Solution

(100 µg/mL

in

Methanol)

100.0

µg/mL

± 0.5

µg/mL

ISO 17034,

ISO/IEC

17025

AccuStand

ard
---

Example:

P-1025S-

CN

Solution

(100 µg/mL

in

Acetonitrile

)

100.0

µg/mL

± 0.5

µg/mL

ISO 17034,

ISO/IEC

17025

LGC

Standards

Dr.

Ehrenstorf

er

Example:

DRE-

C1535000

0

Neat Solid 99.0%

Not

specified

on website

ISO 17034

Table 3: Comparison of Certified Reference Materials for Propiconazole
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Supplier
Product
Line

Product
Number

Format

Certified
Value
(Purity or
Concentr
ation)

Uncertain
ty

Accredita
tion

Sigma-

Aldrich

TraceCER

T®

Example:

36190
Neat Solid

99.5%

(sum of

isomers)

± 0.5%

ISO 17034,

ISO/IEC

17025

CPAchem ---
Example:

PHR1288

Solution

(100 µg/mL

in

Methanol)

100.0

µg/mL

± 0.5

µg/mL

ISO 17034,

ISO/IEC

17025

AccuStand

ard
---

Example:

P-1349S-

CN

Solution

(100 µg/mL

in

Acetonitrile

)

100.0

µg/mL

± 0.5

µg/mL

ISO 17034,

ISO/IEC

17025

LGC

Standards

Dr.

Ehrenstorf

er

Example:

DRE-

C1653000

0

Neat Solid 98.5%

Not

specified

on website

ISO 17034

Note: Product numbers are examples and may not reflect the most current catalog. Certified

values and uncertainties are typical and should be confirmed with the Certificate of Analysis for

a specific lot.

Experimental Protocol: Analysis of Triazole
Fungicides in Fruit Matrix by QuEChERS and LC-
MS/MS
This section details a widely used method for the extraction and analysis of triazole fungicide

residues from a complex matrix such as fruit. The use of high-quality CRMs is essential for the

preparation of calibration standards and for spiking experiments to determine method recovery.
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Sample Preparation (QuEChERS Extraction)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular

choice for pesticide residue analysis.

Homogenization: Weigh 10 g of a homogenized fruit sample into a 50 mL centrifuge tube.

Fortification (for recovery studies): Spike the sample with a known amount of the triazole

fungicide CRM solution.

Extraction: Add 10 mL of acetonitrile. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄,

1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

Shaking and Centrifugation: Shake vigorously for 1 minute and then centrifuge at 4000 rpm

for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant

(e.g., 6 mL) to a d-SPE tube containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg

PSA, 150 mg C18).

Final Centrifugation: Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

Filtration: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-

MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer (MS/MS).

Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Injection Volume: 5 µL.

Ionization Mode: Electrospray ionization (ESI) in positive mode.
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MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Specific precursor and

product ion transitions for each triazole fungicide should be optimized.

Performance Data
The following table presents typical performance data for the analysis of triazole fungicides

using the described method and high-quality CRMs.

Table 4: Typical Method Performance Data

Analyte
Linearity
(R²)

LOD (µg/kg) LOQ (µg/kg)
Recovery
(%)

RSD (%)

Tebuconazole > 0.995 0.5 1.5 85-105 < 15

Myclobutanil > 0.995 0.3 1.0 90-110 < 15

Propiconazol

e
> 0.995 0.8 2.5 80-100 < 15

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation.

Visualizing the Workflow and Signaling Pathway
To aid in understanding the experimental process and the mode of action of triazole fungicides,

the following diagrams have been generated.
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Experimental workflow for triazole fungicide analysis.
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Mode of action of triazole fungicides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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